Cas no 33820-53-0 (Isopropalin)

Isopropalin structure
Product Name:Isopropalin
CAS No:33820-53-0
Molecular Formula:C15H23N3O4
Molecular Weight:309.36082
CID:309694
PubChem ID:329823656
Isopropalin Properties
Names and Identifiers
-
- Benzenamine,4-(1-methylethyl)-2,6-dinitro-N,N-dipropyl-
- 2,6-dinitro-4-propan-2-yl-N,N-dipropylaniline
- Isopropalin
- Isopropalin Solution
- 2,6-dinitro-4-(propan-2-yl)-N,N-dipropylaniline
- 2,6-dinitro-N,N-dipropylcumidine
- 4-(1-methylethyl)-2,6-dinitro-N,N-dipropylbenzenamine
- 4-isopropyl-2,6-dinitro-N,N-dipropylaniline
- Caswell No. 506A
- Isopropaline
- N,n-di-n-propyl-4-isopropyl-2,6-dinitroaniline
- Paarlan
- EL 179
- Aniline, 2,6-dinitro-N,N-dipropyl-p-isopropyl-
- CHEBI:82189
- Isopropalin, PESTANAL(R), analytical standard
- Tox21_300422
- NCGC00259777-01
- AKOS015892015
- 4-isopropyl-2,6-dinitro-N,N-dipropyl-aniline
- EL-179
- UNII-52GZD1I41N
- SCHEMBL55296
- BRN 2762577
- 33820-53-0
- J-019332
- ISOPROPALIN [ISO]
- Cumidine, 2,6-dinitro-N,N-dipropyl-
- (4-isopropyl-2,6-dinitrophenyl)dipropylamine
- HSDB 6687
- DTXSID8024157
- Isopropaline [ISO-French]
- Isopropalin, analytical standard
- EINECS 251-690-7
- NCGC00254366-01
- NCGC00248025-01
- CAS-33820-53-0
- NS00003426
- ISOPROPALIN [MI]
- NEKOXWSIMFDGMA-UHFFFAOYSA-N
- DTXCID904157
- Isopropalin [ANSI:BSI:ISO]
- Q27155794
- N-(4-Isopropyl-2,6-dinitrophenyl)-N,N-dipropylamine #
- Benzenamine, 4-(1-methylethyl)-2,6-dinitro-N,N-dipropyl-
- CHEMBL1256728
- Tox21_202228
- NCGC00248025-02
- 2,6-Dinitro-N,N-dipropyl-4-isopropylaniline
- C19063
- 52GZD1I41N
- EPA Pesticide Chemical Code 100201
- ISOPROPALIN [HSDB]
- Benzenamine, 4(1methylethyl)2,6dinitroN,Ndipropyl (9CI)
- Benzenamine, 4(1methylethyl)2,6dinitroN,Ndipropyl
- Isopropaline (ISO-French)
- Isopropalin (ANSI:BSI:ISO)
- EL179
- 4Isopropyl2,6dinitroN,Ndipropylaniline
- Cumidine, 2,6dinitroN,Ndipropyl
- 2,6DinitroN,Ndipropylcumidine
- 4(1Methylethyl)2,6dinitroN,Ndipropylbenzenamine
- 2,6DinitroN,Ndipropyl4isopropylaniline
-
- MDL: MFCD00055306
- InChIKey: NEKOXWSIMFDGMA-UHFFFAOYSA-N
- Inchi: InChI=1S/C15H23N3O4/c1-5-7-16(8-6-2)15-13(17(19)20)9-12(11(3)4)10-14(15)18(21)22/h9-11H,5-8H2,1-4H3
- SMILES: CCCN(CCC)C1=C(C=C(C=C1[N+](=O)[O-])C(C)C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 309.16900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 8
- Monoisotopic Mass: 309.169
- Heavy Atom Count: 22
- Complexity: 348
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: nothing
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 94.9A^2
Experimental Properties
- LogP: 5.29920
- PSA: 94.88000
- Refractive Index: 1.5600 (estimate)
- Boiling Point: 449.64°C (rough estimate)
- Flash Point: Fahrenheit: 104 ° f
Celsius: 40 ° c - Solubility: Insuluble (2.2E-4 g/L) (25 ºC),
- Color/Form: Not determined
- Solubility: Not determined
- Density: 1.157±0.06 g/cm3 (20 ºC 760 Torr),
Isopropalin Security Information
-
Symbol:
- RTECS:BX9286000
- WGK Germany:3
- Safety Term:3.2
- Safety Instruction: 60-61
- Packing Group:III
- Risk Phrases:R10
-
Dangerous goods sign:
- Hazardous Material transportation number:UN 1993
- Hazard Statement: H226-H410
- Warning Statement: P273-P501
- Storage Condition:2-8°C
- PackingGroup:III
- Risk Phrases: 10-50/53
- Signal Word:Warning
- HazardClass:3.2
Isopropalin Customs Data
- HS CODE:2921499011
- Customs Data:
China Customs Code:
2921499011Overview:
2921499011 Isoprotolin.Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:9.0%.Minimum tariff:6.5%.general tariff:30.0%
Summary:
2921499011 4-isopropyl-2,6-dinitro-n,n-dipropylaniline.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:9.0%.MFN tarrif:6.5%.general tariff:30.0%
Isopropalin Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
A2B Chem LLC | AF57530-10mg |
ISOPROPALIN |
33820-53-0 | 10mg |
$75.00 | 2024-04-20 | ||
TRC | I822700-250mg |
Isopropalin |
33820-53-0 | 250mg |
$184.00 | 2023-05-18 | ||
SHENG KE LU SI SHENG WU JI SHU | sc-489304-1 mg |
Isopropalin-D4, |
33820-53-0 | 1mg |
¥2,858.00 | 2023-07-11 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 67193-100MG |
Isopropalin |
33820-53-0 | reference material | 100MG |
¥1943.49 | 2022-02-23 |
Isopropalin Related Literature
-
Ester Papa,Paola Gramatica Green Chem. 2010 12 836
-
Anna A. Boyd-Boland,Sonia Magdic,Janusz B. Pawliszyn Analyst 1996 121 929
-
Zhibin Wang,Qiaoying Chang,Jian Kang,Yanzhong Cao,Na Ge,Chunlin Fan,Guo-Fang Pang Anal. Methods 2015 7 6385
-
Mirlaine R. Freitas,Stephen J. Barigye,Matheus P. Freitas RSC Adv. 2015 5 7547
-
Ester Papa,Paola Gramatica Green Chem. 2010 12 836
-
Seydou Traore,Jean-Jacques Aaron Analyst 1989 114 609
-
Qiaoying Chang,Chunlin Fan,Hui Chen,Jian Kang,Minglin Wang,Guofang Pang Anal. Methods 2014 6 4288
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